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A Head-to-Head Battle at High Temperatures:
Co-Hf vs. Alnico Magnets

For researchers, scientists, and drug development professionals requiring high-performance
magnetic materials in elevated temperature environments, the choice of permanent magnet is
critical. This guide provides a comprehensive comparison of the high-temperature performance
of two key players: Cobalt-Hafnium (Co-Hf) alloys, represented here by the well-documented
Samarium-Cobalt (SmCo) family, and the veteran Alnico magnets. This analysis is supported
by experimental data and detailed methodologies to aid in informed material selection.

In the realm of high-temperature permanent magnets, Alnico and Samarium-Cobalt (SmCo)
alloys stand out for their ability to maintain magnetic integrity at temperatures that would
demagnetize more common neodymium magnets. Alnico, an alloy primarily of aluminum,
nickel, cobalt, and iron, has long been the go-to material for high-temperature applications due
to its exceptional thermal stability and high Curie temperature.[1][2] SmCo magnets, a type of
rare-earth magnet, offer a compelling alternative with significantly higher magnetic strength and
excellent resistance to demagnetization.[3][4] This guide will delve into the quantitative
performance of these two magnetic powerhouses under thermal stress.

Quantitative High-Temperature Performance: A
Comparative Analysis
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The true measure of a high-temperature magnet lies in the stability of its key magnetic
properties—remanence (Br), coercivity (Hc), and maximum energy product ((BH)max)—as the
temperature rises. The following tables summarize the available experimental data for
representative grades of Alnico and SmCo magnets at various elevated temperatures.

Table 1: Magnetic Properties of Alnico 5 at Elevated Temperatures

Reversible Reversible Maximum curi
urie
Temperature Temperature Temperature Operating
.. . Temperature
(°C) Coefficient of Coefficient of Temperature °C)
Br (%I/°C) Hc (%I°C) (°C)
20 - 120 -0.02[5] +0.01[5] 525[1][6] ~840[7]
Table 2. Magnetic Properties of SmCo Alloys at Elevated Temperatures
Magnet Type Property Room Temperature 300°C
SmCo5 Coercivity (Hc) ~11 kOe[8]
(BH)max - 11 MGOe[9]
Sm2Col7 Coercivity (Hc)
(BH)max 26 MGOe[10]
Reversible Temp.
-0.035[11]
Coeff. of Br (%/°C)
Reversible Temp.
-0.20[11]

Coeff. of Hc (%/°C)

Maximum Operating
300-350([3][11]
Temperature (°C)

Curie Temperature

800-850[3]
(°C)

Note: Comprehensive tabular data for the degradation of Br, Hc, and (BH)max at multiple
specific elevated temperatures for the same grade of Alnico and SmCo is not readily available
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in a single source. The data presented is compiled from various sources and represents typical
values.

Experimental Protocols for High-Temperature
Magnetic Characterization

The accurate evaluation of magnetic properties at elevated temperatures is crucial for reliable
material selection. The following methodologies outline the standard experimental procedures
used to obtain the data presented above. These protocols are primarily based on techniques
like Vibrating Sample Magnetometry (VSM) and measurements using a Hysteresisgraph, often
following ASTM standards.[12][13]

Methodology 1: High-Temperature Vibrating Sample
Magnetometer (VSM)

A Vibrating Sample Magnetometer is a highly sensitive instrument used to measure the
magnetic moment of a material. For high-temperature measurements, the VSM is equipped
with a furnace.

Experimental Workflow:
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Sample Preparation

Cut and shape magnet sample to specific dimensions

:

Secure sample in a high-temperature sample holder (e.g., quartz)

Measurement Procedure

Place sample holder in the VSM furnace

:

Evacuate and backfill the sample chamber with inert gas (e.g., Argon)

:

Heat the sample to the desired temperature and allow it to stabilize

:

Apply a sweeping external magnetic field

:

Vibrate the sample and measure the induced voltage in the pickup coils

:

Record the hysteresis loop (M-H curve)

:

Extract Br, Hc, and calculate (BH)max

Data Alnalysis

Repeat measurements at different temperatures

:

Plot Br, Hc, and (BH)max as a function of temperature

Click to download full resolution via product page

VSM high-temperature measurement workflow.
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Detailed Steps:

o Sample Preparation: A small, regularly shaped sample of the magnetic material is prepared
to ensure a uniform internal magnetic field.

e Mounting: The sample is mounted in a non-magnetic holder, often made of quartz or
alumina, which can withstand high temperatures.

e Environmental Control: The sample chamber is typically evacuated and then filled with an
inert gas to prevent oxidation of the magnet at high temperatures.

e Heating: The furnace heats the sample to the target temperature. A thermocouple placed
near the sample monitors the temperature, which is allowed to stabilize before
measurements begin.

e Measurement: The sample is vibrated at a constant frequency and amplitude within a
uniform magnetic field generated by an electromagnet. The oscillating magnetic moment of
the sample induces a signal in a set of pickup coils.

o Data Acquisition: The induced signal, which is proportional to the magnetic moment, is
measured as the external magnetic field is swept through a full cycle. This generates a
hysteresis loop.

o Data Analysis: From the hysteresis loop, the remanence (Br), coercivity (Hc), and maximum
energy product ((BH)max) are determined. This process is repeated for each desired
temperature.

Methodology 2: Hysteresisgraph with High-Temperature
Fixture

A Hysteresisgraph is another instrument used to measure the magnetic properties of
permanent magnets. It is particularly suited for quality control in production environments.

Logical Relationship of High-Temperature Hysteresisgraph Measurement:
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High-temperature Hysteresisgraph measurement process.

Detailed Steps:
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o Sample Placement: The magnet sample is placed in a fixture between the poles of an
electromagnet. This fixture is equipped with heating elements and a temperature sensor.

e Heating: The sample is heated to the desired measurement temperature.

e Magnetic Field Application: A controlled, time-varying magnetic field is applied to the sample
by the electromagnet.

o Flux Measurement: A set of coils wrapped around the sample measures the change in
magnetic flux density (B) within the material as the applied field (H) changes.

o Hysteresis Loop Generation: The instrument plots the B-H curve, from which the key
magnetic parameters are derived.

Discussion and Conclusion

The choice between Alnico and SmCo magnets for high-temperature applications depends on
a trade-off between magnetic performance, thermal stability, and cost.

Alnico magnets exhibit excellent thermal stability, with a very low reversible temperature
coefficient of remanence and, for some grades, a positive temperature coefficient of coercivity,
meaning they can become more resistant to demagnetization at moderately elevated
temperatures.[5] Their key advantage is their very high maximum operating temperature,
extending up to 550°C for certain grades, and a high Curie temperature.[1] However, their
magnetic performance, in terms of (BH)mayx, is significantly lower than that of SmCo magnets.

Samarium-Cobalt magnets, on the other hand, offer a much higher energy product, meaning
they can produce a stronger magnetic field for a given volume.[3] They also possess excellent
resistance to demagnetization. While their maximum operating temperatures are generally
lower than those of Alnico, with Sm2Co17 grades typically rated for up to 350°C, they still offer
a significant operational range for many high-temperature applications.[3][11]

In summary, for applications requiring the utmost thermal stability at temperatures exceeding
350°C and where the highest magnetic strength is not the primary concern, Alnico remains a
viable and cost-effective choice. For applications demanding high magnetic performance in the
temperature range up to 350°C, SmCo magnets are the superior option. The detailed
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experimental data and protocols provided in this guide should empower researchers to make
an informed decision based on the specific requirements of their application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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